Cas no 2250242-89-6 (6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride)

• Product Name: 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride
• CAS No: 2250242-89-6
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD31567610
• CID: 5071327
• PubChem ID: 138109769
• Update Time: 2026-03-01

6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-5H-Imidazo[1,2-A][1,4]Diazepine Hydrochloride
• 6,7,8,9-TETRAHYDRO-5H-IMIDAZO[1,2-A][1,4]DIAZEPINE;HCL
• P18817
• 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride
• CS-0039977
• 2250242-89-6
• PS-20363

• MDL： MFCD31567610
• Inchi： 1S/C7H11N3.ClH/c1-2-8-6-7-9-3-5-10(7)4-1;/h3,5,8H,1-2,4,6H2;1H
• InChI Key： MAALNVNUXLLAMO-UHFFFAOYSA-N
• SMILES： Cl.N12C=CN=C1CNCCC2

Computed Properties

• Exact Mass: 173.0719751 g/mol
• Monoisotopic Mass: 173.0719751 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8
• Molecular Weight: 173.64

Additional information on 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride

Introduction to 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride (CAS No. 2250242-89-6)

6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride (CAS No. 2250242-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazodiazepines and is characterized by its unique structural features and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it a promising candidate for various pharmacological studies.

The chemical structure of 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride consists of a fused ring system with an imidazole and diazepine moiety. This structural arrangement confers the compound with specific pharmacological properties that are of interest in the development of new therapeutic agents. Recent research has focused on elucidating the biological activities and mechanisms of action of this compound to explore its potential in treating various diseases.

One of the key areas of investigation for 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor activation. This interaction could have implications for the treatment of neurological disorders such as anxiety, depression, and cognitive impairments.

In addition to its potential CNS effects, 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride has been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissue models. These findings suggest that 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride has also been a subject of interest. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life in plasma. These characteristics make it suitable for further development as an oral therapeutic agent.

Safety and toxicity assessments are crucial for any potential drug candidate. Initial toxicity studies have indicated that 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride has a favorable safety profile at therapeutic doses. However, more comprehensive toxicological evaluations are required to fully understand its safety margin and potential side effects.

Clinical trials are an essential step in the drug development process. While 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride is still in the preclinical stage of development, early-phase clinical trials are planned to evaluate its safety and efficacy in human subjects. These trials will provide valuable data on the compound's pharmacokinetics and pharmacodynamics in humans and help determine appropriate dosing regimens for further clinical studies.

The research on 6,7,8,9-tetrahydro-5H-imidazo[1,2-a][1,4]diazepine;hydrochloride is part of a broader effort to discover new therapeutic agents with improved efficacy and safety profiles. The unique structural features and multifaceted biological activities of this compound make it a promising candidate for further investigation. As research progresses and more data become available, it is likely that 6,7,8,9-tetrahydro-5H-imidazo[1，2-a][1，4]diazepine;hydrochloride will continue to attract attention from both academic researchers and pharmaceutical companies.